Cas no 1508452-76-3 (1-(3-Methylcyclohexyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-Methylcyclohexyl)cyclopropane-1-carboxylic acid
• CAS No: 1508452-76-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5702289
• PubChem ID: 79424876
• Update Time: 2025-06-09

1-(3-Methylcyclohexyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(3-methylcyclohexyl)-
• 1-(3-Methylcyclohexyl)cyclopropane-1-carboxylic acid
• CS-0287947
• EN300-1451762
• 1-(3-methylcyclohexyl)cyclopropane-1-carboxylicacid
• 1508452-76-3
• AKOS017979105

• Inchi： 1S/C11H18O2/c1-8-3-2-4-9(7-8)11(5-6-11)10(12)13/h8-9H,2-7H2,1H3,(H,12,13)
• InChI Key： HNVSVUCNXDZNEK-UHFFFAOYSA-N
• SMILES： C1(C2CCCC(C)C2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 294.7±8.0 °C(Predicted)
• pka: 4.75±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-(3-Methylcyclohexyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(3-Methylcyclohexyl)cyclopropane-1-carboxylic acid (CAS No. 1508452-76-3)

1-(3-Methylcyclohexyl)cyclopropane-1-carboxylic acid (CAS No. 1508452-76-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane-carboxylic acid derivative features a unique structural framework, combining a 3-methylcyclohexyl moiety with a cyclopropane ring, which contributes to its distinct chemical properties. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for targeting enzymes and receptors involved in metabolic pathways.

The compound's carboxylic acid functional group enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Its steric hindrance due to the cyclopropane ring and methyl-substituted cyclohexyl group influences its binding affinity, a critical factor in structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design have highlighted the importance of such structurally diverse molecules, as they offer new avenues for high-throughput screening and molecular docking simulations.

In the context of green chemistry, 1-(3-Methylcyclohexyl)cyclopropane-1-carboxylic acid has been investigated for its potential in sustainable synthesis. With growing demand for eco-friendly solvents and catalysts, this compound's stability under mild conditions aligns with industry shifts toward reduced carbon footprint processes. Its applications extend to flavor and fragrance industries, where its rigid backbone may contribute to novel olfactory profiles.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS No. 1508452-76-3. Researchers emphasize its chromatographic purity and stereochemical integrity, which are crucial for reproducibility in preclinical studies. The compound's logP value and solubility profile also make it a candidate for formulation optimization in drug delivery systems.

Emerging discussions in precision medicine have spotlighted 1-(3-Methylcyclohexyl)cyclopropane-1-carboxylic acid as a potential biomarker precursor. Its metabolic stability and low toxicity, as suggested by preliminary in vitro assays, position it favorably for translational research. Furthermore, its compatibility with click chemistry protocols enables modular derivatization, addressing the need for diverse chemical libraries in combinatorial chemistry.

From an industrial perspective, scalability remains a key focus. Innovations in continuous flow chemistry and microwave-assisted synthesis could enhance the production efficiency of CAS No. 1508452-76-3. Patent landscapes reveal growing interest in its use for crop protection agents, leveraging its structural novelty to combat pesticide resistance. These developments align with global demands for sustainable agriculture solutions.

In summary, 1-(3-Methylcyclohexyl)cyclopropane-1-carboxylic acid represents a multifaceted compound with expanding relevance across life sciences and material innovation. Its integration into next-generation therapeutics and industrial applications underscores the importance of continued research into its physicochemical and biological properties.